Cas no 22162-53-4 (10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine)

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine is a heterocyclic compound featuring a fused tricyclic structure comprising a benzodiazepine core with a pyrrole ring. This scaffold is of significant interest in medicinal chemistry due to its potential as a pharmacophore for central nervous system (CNS) targeting agents. Its rigid framework offers structural stability, while the nitrogen-rich heterocycles provide versatile sites for functionalization, enabling the development of bioactive derivatives. The compound’s unique architecture may contribute to enhanced binding affinity and selectivity in receptor interactions. Researchers value this intermediate for its utility in synthesizing novel therapeutic candidates, particularly in neuropharmacology and anxiolytic drug discovery. Its well-defined synthetic pathways further support scalable production for preclinical studies.

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine structure

22162-53-4 structure

Product Name:10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine

CAS No:22162-53-4

MF:C₁₂H₁₂N₂

MW:184.237082481384

MDL:MFCD02093091

CID:1036817

PubChem ID:15547048

Update Time:2025-11-02

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

- 10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine
- 10,11-dihydro-5H-Pyrrolo[2,1-c][1,4]benzodiazepine
- 6,11-dihydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine
- 10,11-dihydro-5H-pyrrolo< 2,1-c> < 1,4> benzodiazepine
- AB10781
- AGN-PC-00PMG5
- AK128206
- CTK8H6559
- KB-217589
- SureCN1346239
- 5H-Pyrrolo[2,1-c][1,4]benzodiazepine, 10,11-dihydro-
- 10,11-dihydro-5H-pyrolo[2,1-c][1,4]benzodiazepine
- 10,11-dihydro -5H-pyrrolo [2,1-c][1,4]benzodiazepine
- SY240847
- 10, 11-dihydro-5H-pyrrolo [2, 1-c][1,4]benzodiazepine
- 10,11-dihydro-5H-pyrrolo[2, 1-c][1,4]benzodiazepine
- 22162-53-4
- F20144
- AS-69369
- 3,9-diazatricyclo[8.4.0.0 , ]tetradeca-1(14),4,6,10,12-pentaene
- 10,11-dihydro-5H-pyrrolo [2,1-c][1,4]benzodiazepine
- DTXSID10573957
- XAA16253
- POAQFKSUTQWHMZ-UHFFFAOYSA-N
- 10,11-dihydro-5H-pyrrolo [2,1-c][1,4] benzodiazepine
- 10, 11-dihydro-5H-pyrrolo [2, 1-c][1, 4]benzodiazepine
- 10, 11-dihydro-5H-pyrrolo[2, 1-c][1,4]benzodiazepine
- CS-0079981
- AMY20985
- A23018
- AC-25525
- MFCD02093091
- 3,9-DIAZATRICYCLO[8.4.0.0(3),?]TETRADECA-1(14),4,6,10,12-PENTAENE
- 10,11-dihydro-5-H-pyrrolo[2,1-c][1,4]benzodiazepine
- 10,11-dihydro-5H-pyrrolo[2,1-c][1,4]-benzodiazepine
- 3,9-diazatricyclo[8.4.0.0(3),?]tetradeca-1(10),4,6,11,13-pentaene
- AKOS006279083
- 10,11-dihydro-5H-pyrrolo[2,1-c][1,4)-benzodiazepine
- TQP0904
- SCHEMBL1346239
- 10,11-dihydro-5 H-pyrrolo [2,1-c][1,4]benzodiazepine
- AH-632/14361003
- MDL： MFCD02093091
- Inchi： 1S/C12H12N2/c1-2-6-12-10(4-1)9-14-7-3-5-11(14)8-13-12/h1-7,13H,8-9H2
- InChI Key： POAQFKSUTQWHMZ-UHFFFAOYSA-N
- SMILES： N12C=CC=C1CNC1C=CC=CC=1C2

Computed Properties

Exact Mass: 184.10000
Monoisotopic Mass: 184.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 17Å²

Experimental Properties

PSA: 16.96000
LogP: 2.59990

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine Security Information

Storage Condition：Sealed in dry,2-8°C

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB511448-250 mg	10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine; .	22162-53-4		250mg	€621.20	2023-06-14
Alichem	A109000137-1g	10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine	22162-53-4	95%	1g	$825.56	2023-09-02
eNovation Chemicals LLC	D770849-100mg	10,11-DIHYDRO-5H-BENZO[E]PYRROLO[1,2-A][1,4]DIAZEPINE	22162-53-4	95%	100mg	$260	2024-06-06
eNovation Chemicals LLC	D770849-250mg	10,11-DIHYDRO-5H-BENZO[E]PYRROLO[1,2-A][1,4]DIAZEPINE	22162-53-4	95%	250mg	$410	2024-06-06
eNovation Chemicals LLC	D770849-1g	10,11-DIHYDRO-5H-BENZO[E]PYRROLO[1,2-A][1,4]DIAZEPINE	22162-53-4	95%	1g	$975	2023-09-02
eNovation Chemicals LLC	D770849-5g	10,11-DIHYDRO-5H-BENZO[E]PYRROLO[1,2-A][1,4]DIAZEPINE	22162-53-4	95%	5g	$2925	2023-09-02
abcr	AB511448-100mg	10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine; .	22162-53-4		100mg	€343.40	2025-04-19
abcr	AB511448-250mg	10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine; .	22162-53-4		250mg	€630.40	2025-04-19
abcr	AB511448-1g	10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine; .	22162-53-4		1g	€1492.50	2025-04-19
abcr	AB511448-100 mg	10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine; .	22162-53-4		100mg	€338.70	2023-06-14

10,11-Dihydro-5H-benzo[e]pyrrolo[1,2-a][1,4]diazepine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:22162-53-4)10,11-二氢-5H-吡咯并[2,1-C][1,4]苯并二氮杂环庚烷

Order Number:LE25953035

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

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